Cas no 41110-27-4 (2-5-Pyrazinedicarboxamide)

• Product Name: 2-5-Pyrazinedicarboxamide
• CAS No: 41110-27-4
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD01236722
• CID: 835450
• PubChem ID: 14726136
• Update Time: 2025-06-07

2-5-Pyrazinedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-5-Pyrazinedicarboxamide
• pyrazine-2,5-Dicarboxamide
• 2,5-Pyrazinedicarboxamide
• Pyrazin-2,5-dicarbamid
• Pyrazin-2,5-dicarbonsaeureamid
• pyrazine-2,5-diamide
• pyrazine-2,5-dicarboxylic acid diamide
• 41110-27-4
• AKOS015854431
• DB-027816
• SCHEMBL2635320
• DTXSID80563380
• TS-00135
• CS-M0628

• MDL： MFCD01236722
• Inchi： 1S/C6H6N4O2/c7-5(11)3-1-9-4(2-10-3)6(8)12/h1-2H,(H2,7,11)(H2,8,12)
• InChI Key： CLLHVSIBXXMHJI-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C(N)=O)=CN=1)N

Computed Properties

• Exact Mass: 166.04900
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 111.96000
• LogP: 0.07500